N'-(2-chloroacetyl)-3,5-dimethylbenzohydrazide

• IUPAC Name: N'-(2-chloroacetyl)-3,5-dimethylbenzohydrazide
• InChI: InChI=1S/C11H13ClN2O2/c1-7-3-8(2)5-9(4-7)11(16)14-13-10(15)6-12/h3-5H,6H2,1-2H3,(H,13,15)(H,14,16)
• InChI Key: ASNKETZQJFTRHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NNC(=O)CCl)C
• Molecular Formula: C11H13ClN2O2
• Molecular Weight: 240.68 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to “N’-(2-chloroacetyl)-3,5-dimethylbenzohydrazide” has been reported. For instance, the reaction of cyanoacetylhydrazine with chloroacetyl chloride has been used to synthesize related compounds. Another example is the synthesis of N-(2′-nitrophenyl)pyrrolidine-2-carboxamides, which involves the use of a 2-chloroacetyl group.

Scientific Research Applications

Chemoselective N-Chloroacetylation of Amino Compounds

• Significance : This metal-free, bio-compatible synthesis under neutral conditions represents a breakthrough. It allows for selective N-chloroacylation of anilines and aliphatic amines in the presence of alcohols and phenols. .

Ceramide Synthesis

• Details : Researchers have successfully applied the same protocol to prepare various N-chloroacetamides, including ceramides, in very good yields. .

Flexizymes and Acylation Catalysts

• Role of N’-(2-chloroacetyl)-3,5-dimethylbenzohydrazide : This compound acts as a generic acylation catalyst for most acyl-donor substrates, independent of sidechain structure. .

Cyanoacetylhydrazine Derivatives

• Example : The compound N’-(2-chloroacetyl)-2-cyanoacetohydrazide is prepared by reacting it with chloroacetyl chloride in 1,4-dioxane. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as local anesthetics, are known to act on nerve endings or around nerve trunks, and are combined with specific sodium ion (na+) channel sites on the nerve membrane .

Mode of Action

N’-(2-chloroacetyl)-3,5-dimethylbenzohydrazide likely interacts with its targets in a manner similar to other acetylating agents. Acetyl chloride, a highly reactive acylating agent, is known to react with primary amines and amino acids to form amide derivatives . This reaction takes place under weakly basic conditions in the presence of sodium acetate and/or triethyl amine .

Biochemical Pathways

It’s worth noting that the mode of thioether macrocyclization of peptides containing an n-terminal 2-chloroacetyl group has been extensively studied . This process leads to the formation of overlapping-bicyclic peptides or dumbbell-type bicyclic peptides , which could potentially affect various biochemical pathways.

Result of Action

The acetylation of primary amines and amino acids can result in the formation of amide derivatives . These derivatives can have various biological activities, depending on their structure and the nature of the amine or amino acid involved.

Action Environment

The action, efficacy, and stability of N’-(2-chloroacetyl)-3,5-dimethylbenzohydrazide can be influenced by various environmental factors. For instance, the acetylation reaction carried out by acetyl chloride is known to take place in an environmentally benign brine solution . This reaction is buffered due to the presence of sodium acetate, which reacts with the hydrogen chloride (HCl) liberated during the reaction to form acetic acid in situ .